Cas no 895730-20-8 (N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide)

• Product Name: N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide
• CAS No: 895730-20-8
• MF: C₈H₇F₃N₂O₂S
• MW: 252.213590860367
• MDL: MFCD00129208
• CID: 4718916
• Update Time: 2025-05-19

N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ACETYL-4-METHYL(2,5-THIAZOLYL))-2,2,2-TRIFLUOROETHANAMIDE
• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2,2,2-trifluoroacetamide
• N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide

• MDL： MFCD00129208
• Inchi： 1S/C8H7F3N2O2S/c1-3-5(4(2)14)16-7(12-3)13-6(15)8(9,10)11/h1-2H3,(H,12,13,15)
• InChI Key： JYWMSQJRZGOGDL-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC(C)=C1C(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Topological Polar Surface Area: 87.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide

Comprehensive Overview of N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide (CAS No. 895730-20-8)

N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide (CAS No. 895730-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the trifluoroacetyl group and the methyl-substituted thiazole ring makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide features a thiazole core with an acetyl group at the 3-position and a methyl group at the 4-position. The 2,2,2-trifluoroethanamide moiety attached to the nitrogen atom enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for thiazole derivatives like N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide has surged, driven by their applications in drug development and agrochemical formulations. The compound's unique structural features make it a promising candidate for designing new antimicrobial agents, anti-inflammatory drugs, and pesticides. Its trifluoromethyl group is particularly noteworthy, as it often improves the pharmacokinetic properties of drug candidates.

One of the most frequently asked questions about N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide is its synthetic route. The compound is typically synthesized through a multi-step process involving the condensation of 4-methylthiazol-2-amine with trifluoroacetic anhydride, followed by acetylation. Researchers are also exploring greener synthetic methods to reduce environmental impact, aligning with the growing trend of sustainable chemistry.

The physicochemical properties of N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide are critical for its applications. It exhibits moderate solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), which is advantageous for laboratory handling and formulation. Its melting point and stability under various conditions are also well-documented, making it a reliable compound for research purposes.

From a market perspective, N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical industries. The compound is often listed under its CAS number 895730-20-8 in chemical databases, making it easier for researchers to source. The global demand for such high-purity intermediates is expected to grow, driven by advancements in precision medicine and crop protection technologies.

In conclusion, N-(3-Acetyl-4-methyl(2,5-thiazolyl))-2,2,2-trifluoroethanamide (CAS No. 895730-20-8) is a versatile compound with significant potential in multiple scientific domains. Its unique structural attributes, coupled with its bioactivity and synthetic utility, make it a valuable asset for researchers. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in medicinal chemistry and material science for years to come.